Cas no 51361-43-4 (1,6-Octadien-3-ol)

• Product Name: 1,6-Octadien-3-ol
• CAS No: 51361-43-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 362459
• PubChem ID: 54167134
• Update Time: 2025-04-19

1,6-Octadien-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadien-3-ol
• octa-1,6-dien-3-ol
• DTXSID80709488
• 51361-43-4

• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h3-5,8-9H,2,6-7H2,1H3
• InChI Key： OSLCPZYIPCXBMS-UHFFFAOYSA-N
• SMILES： OC(C=C)CCC=CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols